Cas no 14677-22-6 (Isoxazole,4-methyl-5-phenyl-)

Isoxazole,4-methyl-5-phenyl- structure
Isoxazole,4-methyl-5-phenyl- structure
Product Name:Isoxazole,4-methyl-5-phenyl-
CAS No:14677-22-6
MF:C10H9NO
MW:159.184562444687
CID:120574
PubChem ID:569957
Update Time:2025-04-18

Isoxazole,4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-methyl-5-phenyl-
    • Isoxazole, 4-methyl-5-phenyl- (6CI,8CI,9CI)
    • 14677-22-6
    • 4-Methyl-5-phenylisoxazole
    • Isoxazole, 4-methyl-5-phenyl-
    • 4-methyl-5-phenyl-1,2-oxazole
    • ZRJQHYLLYUTCBN-UHFFFAOYSA-N
    • AKOS006284055
    • SCHEMBL10166453
    • 4-Methyl-5-phenylisoxazole #
    • Inchi: 1S/C10H9NO/c1-8-7-11-12-10(8)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: ZRJQHYLLYUTCBN-UHFFFAOYSA-N
    • SMILES: O1C(=C(C=N1)C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 159.068413911g/mol
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

Isoxazole,4-methyl-5-phenyl- Related Literature

  • 1. Reactions of 5-substituted 3-alkyl- and 3-aryl-isoxazoles with tetrasulfur tetranitride antimony pentachloride complex (S4N4·SbCl5): complete regioselective formation of 4-substituted 3-acyl- and 3-aroyl-1,2,5-thiadiazoles and their mechanism of formation
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